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Compound of Interest

Compound Name: EBET-590

Cat. No.: B12381862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EBET-590 is a compound of interest in various research and drug development applications.

Proper preparation and storage of EBET-590 solutions are critical to ensure experimental

reproducibility and maintain the integrity of the compound. These application notes provide

detailed protocols for the preparation and storage of EBET-590 solutions based on currently

available information and general laboratory best practices.

Data Summary
Quantitative data regarding the solubility and recommended solvent for EBET-590 are

summarized in the table below. Specific long-term stability data under various storage

conditions is not widely published; therefore, the storage recommendations provided are based

on standard practices for dimethyl sulfoxide (DMSO) stock solutions of organic compounds. It

is highly recommended to consult the manufacturer-specific product datasheet for any

additional information and to perform in-house stability assessments for long-term studies.
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Parameter Value Source

Molecular Weight 445.52 g/mol [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [2]

Solubility in DMSO 100 mg/mL (224.46 mM) [1]

Solubility in Water
< 0.1 mg/mL (practically

insoluble)

Recommended Stock Solution

Storage Temperature
-20°C or -80°C General Laboratory Practice

Recommended Working

Solution Storage

Short-term (hours to days) at

2-8°C. For longer storage,

aliquot and freeze at -20°C or

-80°C.

General Laboratory Practice

Light Sensitivity

Information not available. As a

precaution, protect solutions

from direct light.

General Laboratory Practice

Experimental Protocols
Preparation of a 10 mM EBET-590 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of EBET-590 in DMSO.

Materials:

EBET-590 powder

Anhydrous or molecular biology grade Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials with secure caps

Calibrated analytical balance

Vortex mixer
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Ultrasonic bath (optional, but recommended)[1]

Sterile, disposable serological pipettes and pipette tips

Procedure:

Equilibrate EBET-590: Allow the vial of EBET-590 powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.

Weigh EBET-590: In a fume hood, carefully weigh the desired amount of EBET-590 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.455 mg of EBET-590
(Molecular Weight = 445.52 g/mol ).

Add DMSO: Add the appropriate volume of DMSO to the vial containing the EBET-590
powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound:

Securely cap the vial and vortex thoroughly for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes.[1] Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene microcentrifuge tubes.

Label and Store: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent. Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions
This protocol describes the dilution of the EBET-590 stock solution to a final working

concentration in an appropriate aqueous buffer or cell culture medium.

Materials:

10 mM EBET-590 stock solution in DMSO
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Sterile aqueous buffer or cell culture medium

Sterile, disposable serological pipettes and pipette tips

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM EBET-590 stock solution at room

temperature. Once thawed, briefly vortex the tube to ensure homogeneity.

Calculate Dilution: Determine the volume of the stock solution required to achieve the

desired final concentration in your experimental system.

Dilute to Working Concentration:

Add the appropriate volume of the aqueous buffer or cell culture medium to a sterile tube.

While vortexing the buffer or medium, add the calculated volume of the EBET-590 stock

solution dropwise to facilitate mixing and prevent precipitation.

Important: The final concentration of DMSO in the working solution should be kept as low

as possible, typically below 0.5%, as higher concentrations can have cytotoxic effects.

Use Immediately: It is recommended to use the freshly prepared working solution

immediately for experiments. If short-term storage is necessary, keep the solution at 2-8°C

and use it within the same day. For longer-term use, it is advisable to prepare fresh working

solutions from frozen stock aliquots.

Visualized Workflow
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Workflow for EBET-590 Solution Preparation and Storage
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Caption: Workflow for the preparation and storage of EBET-590 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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